Cas no 2166745-87-3 (6',8'-dibromo-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one)

• Product Name: 6',8'-dibromo-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one
• CAS No: 2166745-87-3
• MF: C₁₂H₁₀Br₂O
• MW: 330.015202045441
• CID: 5841000
• PubChem ID: 165525652
• Update Time: 2025-06-10

6',8'-dibromo-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one Chemical and Physical Properties

Names and Identifiers

• 6',8'-dibromo-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one
• 2166745-87-3
• EN300-1457989
• 6',8'-dibromo-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-4'-one

• Inchi： 1S/C12H10Br2O/c13-7-5-8-10(15)1-2-12(3-4-12)11(8)9(14)6-7/h5-6H,1-4H2
• InChI Key： DJDQTOCLZUFIOV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C(CCC3(C=21)CC3)=O)Br

Computed Properties

• Exact Mass: 329.90779g/mol
• Monoisotopic Mass: 327.90984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 6',8'-dibromo-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one

Introduction to 6',8'-dibromo-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one (CAS No. 2166745-87-3)

The compound 6',8'-dibromo-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one (CAS No. 2166745-87-3) represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. Its unique structural features, characterized by a spirocyclopropane core fused with a naphthalene ring system, make it a subject of significant interest for its potential applications in medicinal chemistry and material science.

At the heart of this compound lies its spirocyclopropane moiety, a strained three-membered ring that is known for its high reactivity and conformational flexibility. This structural motif has garnered considerable attention in recent years due to its ability to modulate biological activity through steric and electronic effects. The presence of bromine substituents at the 6' and 8' positions further enhances its chemical diversity, allowing for various functionalization strategies that can be exploited in drug design.

The naphthalene ring system in 6',8'-dibromo-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one provides an extended aromatic platform that can interact with biological targets in multiple ways. This dual functionality—combining the rigidity of the spirocyclopropane with the aromaticity of the naphthalene—makes it an attractive scaffold for developing novel therapeutic agents. Recent studies have highlighted its potential in inhibiting specific enzymatic pathways, which could have implications in treating various diseases.

One of the most compelling aspects of this compound is its role as a building block in synthetic chemistry. The spirocyclopropane unit can undergo ring-opening reactions under controlled conditions, enabling the introduction of diverse substituents at strategic positions. This reactivity has been leveraged to create libraries of derivatives with tailored properties, which are then screened for biological activity. Such an approach aligns with the growing trend toward structure-based drug design, where computational modeling and high-throughput screening are used to identify promising candidates.

In the context of medicinal chemistry, 6',8'-dibromo-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one has been explored for its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in cancer and inflammatory diseases. By modifying the substituents on the spirocyclopropane and naphthalene moieties, researchers can fine-tune the binding affinity and selectivity of these derivatives toward specific kinase targets. Preliminary data suggest that certain analogs exhibit inhibitory activity comparable to known clinical drugs.

The bromine atoms in 6',8'-dibromo-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one also make it a valuable precursor for cross-coupling reactions, such as Suzuki-Miyaura couplings. These reactions are widely used in pharmaceutical synthesis to construct complex molecular architectures efficiently. By reacting this compound with boronic acid derivatives, chemists can introduce aryl groups at predefined positions, expanding the chemical space available for drug discovery.

From a material science perspective, the unique structural features of this compound have also been investigated for their potential applications in organic electronics. Spirocyclic compounds are known for their rigidity and thermal stability, making them suitable candidates for use in light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The aromatic naphthalene core contributes to electron delocalization, while the spirocyclopropane unit ensures planar geometry, which is essential for efficient charge transport.

Recent advancements in computational chemistry have further enhanced our understanding of 6',8'-dibromo-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one's reactivity and biological interactions. Molecular dynamics simulations have revealed insights into how this molecule interacts with protein targets at an atomic level. These simulations have guided experimental efforts by predicting optimal binding orientations and identifying key residues involved in ligand-receptor interactions.

The synthesis of this compound has also seen significant improvements over time. Early methods relied on multi-step sequences involving harsh conditions and low yields. However, modern synthetic approaches have streamlined these processes by employing catalytic systems that promote efficient transformations under mild conditions. For instance, transition metal-catalyzed cyclizations have enabled the construction of the spirocyclopropane core with high regioselectivity.

In conclusion,6',8'-dibromo-3',4 '-dihydro -2'H -spiro cyc lo pro pane - 1 , 1 ' - na phth alen e - 4 '- one (CAS No . 2166745 - 87 - 3) is a versatile molecule with broad applications across multiple disciplines . Its unique structural features , coupled with its reactivity and functionalization potential , make it an invaluable asset in pharmaceutical research and material science . As our understanding of its properties continues to grow , so too will its role as a key intermediate in developing innovative therapeutics and advanced materials .